Cas no 58608-85-8 (Heptane, 2,3-dibromo-, (R*,R*)-)
58608-85-8 structure
Product Name:Heptane, 2,3-dibromo-, (R*,R*)-
CAS No:58608-85-8
MF:C7H14Br2
MW:257.994060993195
CID:4050357
Update Time:2025-03-24
Heptane, 2,3-dibromo-, (R*,R*)- Chemical and Physical Properties
Names and Identifiers
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- Heptane, 2,3-dibromo-, (R*,R*)-
- Heptane, 2,3-dibromo-, (R*,R*)- (9CI)
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- Inchi： 1S/C7H14Br2/c1-3-4-5-7(9)6(2)8/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s1
- InChI Key： JEFHWRMJALOCDT-RNFRBKRXSA-N
- SMILES： C[C@@H](Br)[C@H](Br)CCCC
Experimental Properties
- Density: 1.506±0.06 g/cm3(Predicted)
- Boiling Point: 221.8±8.0 °C(Predicted)
Heptane, 2,3-dibromo-, (R*,R*)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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